4-ethoxy-N-[2-(4-fluorophenyl)ethyl]benzamide

• IUPAC Name: 4-ethoxy-N-[2-(4-fluorophenyl)ethyl]benzamide
• InChI: InChI=1S/C17H18FNO2/c1-2-21-16-9-5-14(6-10-16)17(20)19-12-11-13-3-7-15(18)8-4-13/h3-10H,2,11-12H2,1H3,(H,19,20)
• InChI Key: KBNIKYBGEWADGT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCCC2=CC=C(C=C2)F
• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol

Description

4-ethoxy-N-[2-(4-fluorophenyl)ethyl]benzamide, also known as FEB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FEB belongs to the class of benzamide derivatives and is synthesized through a multi-step process involving various chemical reactions.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-[2-(4-fluorophenyl)ethyl]benzamide involves the inhibition of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. 4-ethoxy-N-[2-(4-fluorophenyl)ethyl]benzamide has been shown to inhibit the activity of histone deacetylases (HDACs) and heat shock protein 90 (HSP90), which are known to play a key role in cancer cell growth and survival.
Biochemical and Physiological Effects:
4-ethoxy-N-[2-(4-fluorophenyl)ethyl]benzamide has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit tumor angiogenesis (formation of new blood vessels), and modulate the immune system. 4-ethoxy-N-[2-(4-fluorophenyl)ethyl]benzamide has also been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-ethoxy-N-[2-(4-fluorophenyl)ethyl]benzamide is its potent anti-tumor activity, which makes it a promising candidate for cancer therapy. 4-ethoxy-N-[2-(4-fluorophenyl)ethyl]benzamide has also been shown to have low toxicity, which is an important consideration for any potential therapeutic agent. However, one of the limitations of 4-ethoxy-N-[2-(4-fluorophenyl)ethyl]benzamide is its relatively low solubility, which may make it difficult to administer in certain forms.

Future Directions

There are several future directions for research on 4-ethoxy-N-[2-(4-fluorophenyl)ethyl]benzamide. One area of interest is the development of new formulations of 4-ethoxy-N-[2-(4-fluorophenyl)ethyl]benzamide that can improve its solubility and bioavailability. Another area of interest is the identification of new targets for 4-ethoxy-N-[2-(4-fluorophenyl)ethyl]benzamide, which may help to expand its therapeutic applications. Additionally, further studies are needed to fully understand the mechanism of action of 4-ethoxy-N-[2-(4-fluorophenyl)ethyl]benzamide and its potential side effects.

Synthesis Methods

The synthesis of 4-ethoxy-N-[2-(4-fluorophenyl)ethyl]benzamide involves the reaction of 4-fluoroacetophenone with ethyl magnesium bromide, followed by the reaction of the resulting product with N-bromoacetamide. The final step involves the reaction of the intermediate product with 2-(4-fluorophenyl)ethylamine to form 4-ethoxy-N-[2-(4-fluorophenyl)ethyl]benzamide.

Scientific Research Applications

4-ethoxy-N-[2-(4-fluorophenyl)ethyl]benzamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. Several studies have shown that 4-ethoxy-N-[2-(4-fluorophenyl)ethyl]benzamide exhibits anti-tumor activity by inhibiting the growth and proliferation of cancer cells. 4-ethoxy-N-[2-(4-fluorophenyl)ethyl]benzamide has also been studied for its potential use in the treatment of other diseases such as Alzheimer's and Parkinson's.